Cas no 1823231-87-3 (5-Chloro-1H-pyrazolo[3,4-b]pyrazin-3-amine)

• Product Name: 5-Chloro-1H-pyrazolo[3,4-b]pyrazin-3-amine
• CAS No: 1823231-87-3
• MF: C₅H₄ClN₅
• MW: 169.572
• CID: 4670928
• PubChem ID: 73553354
• Update Time: 2025-10-05

5-Chloro-1H-pyrazolo[3,4-b]pyrazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1H-pyrazolo[3,4-b]pyrazin-3-amine
• 1H-Pyrazolo[3,4-b]pyrazin-3-amine, 5-chloro-
• 1823231-87-3
• F78158
• 2H-Pyrazolo[3,4-b]pyrazin-3-amine, 5-chloro-
• 5-chloro-2H-pyrazolo[3,4-b]pyrazin-3-amine
• PS-17623

• Inchi： InChI=1S/C5H4ClN5/c6-2-1-8-5-3(9-2)4(7)10-11-5/h1H,(H3,7,8,10,11)
• InChI Key： MTHVAFVNSFWSKS-UHFFFAOYSA-N
• SMILES： C1=NC2=NNC(=C2N=C1Cl)N

Computed Properties

• Exact Mass: 169.016
• Monoisotopic Mass: 169.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5A^2
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolo[3,4-b]pyrazines

Additional information on 5-Chloro-1H-pyrazolo[3,4-b]pyrazin-3-amine

5-Chloro-1H-pyrazolo[3,4-b]pyrazin-3-amine (CAS No. 1823231-87-3): A Comprehensive Overview

5-Chloro-1H-pyrazolo[3,4-b]pyrazin-3-amine (CAS No. 1823231-87-3) is a heterocyclic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique pyrazolo[3,4-b]pyrazine core, is widely studied for its potential applications in drug discovery and medicinal chemistry. Its molecular structure, featuring a chloro substituent and an amine group, makes it a versatile intermediate for synthesizing more complex molecules.

The 5-Chloro-1H-pyrazolo[3,4-b]pyrazin-3-amine scaffold is particularly notable for its role in the development of kinase inhibitors, which are crucial in targeting various diseases, including cancer and inflammatory disorders. Researchers are increasingly exploring its derivatives for their ability to modulate specific biological pathways, making it a hot topic in AI-driven drug discovery and computational chemistry. The compound's relevance is further highlighted by its frequent appearance in patents and scientific publications.

From a chemical perspective, 5-Chloro-1H-pyrazolo[3,4-b]pyrazin-3-amine exhibits interesting physicochemical properties. Its solubility, stability, and reactivity are often discussed in forums and research papers, as these attributes are critical for its application in high-throughput screening and medicinal chemistry optimization. The compound's CAS No. 1823231-87-3 serves as a unique identifier, ensuring accurate referencing in global chemical databases.

In recent years, the demand for 5-Chloro-1H-pyrazolo[3,4-b]pyrazin-3-amine has surged due to its potential in personalized medicine and targeted therapy. The rise of AI-powered drug design has further accelerated its adoption, as computational models can predict its interactions with biological targets more efficiently. This aligns with the growing trend of integrating machine learning and cheminformatics into pharmaceutical research.

The synthesis of 5-Chloro-1H-pyrazolo[3,4-b]pyrazin-3-amine typically involves multi-step organic reactions, often starting from readily available precursors. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are essential for its subsequent use in drug development. The compound's pyrazolo[3,4-b]pyrazine backbone is also a subject of interest in green chemistry, as scientists seek sustainable methods for its production.

Beyond its pharmaceutical applications, 5-Chloro-1H-pyrazolo[3,4-b]pyrazin-3-amine is explored in material science, particularly in the design of organic electronic materials. Its conjugated system and electron-rich nature make it a candidate for developing novel semiconductors and photovoltaic materials. This interdisciplinary appeal underscores its versatility and potential for innovation.

For those sourcing 5-Chloro-1H-pyrazolo[3,4-b]pyrazin-3-amine, it is crucial to verify its CAS No. 1823231-87-3 to ensure authenticity. Suppliers and manufacturers often provide detailed technical data sheets, including spectroscopic data and safety information, to facilitate its use in research and industrial applications. The compound's growing prominence is reflected in its inclusion in major chemical catalogs and databases.

In conclusion, 5-Chloro-1H-pyrazolo[3,4-b]pyrazin-3-amine (CAS No. 1823231-87-3) represents a promising building block in modern chemistry and drug discovery. Its unique structure, combined with its broad applicability, positions it as a key player in advancing precision medicine and sustainable materials. As research continues to uncover its full potential, this compound is poised to remain at the forefront of scientific innovation.